4-[(2,6-Difluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• Molecular Formula: C17H14F2N2S2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-[(2,6-difluorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C17H14F2N2S2/c18-12-5-3-6-13(19)11(12)8-22-16-15-10-4-1-2-7-14(10)23-17(15)21-9-20-16/h3,5-6,9H,1-2,4,7-8H2
• InChI Key: VBKBXACTRZNEKR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC4=C(C=CC=C4F)F

Description

4-[(2,6-Difluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a tetrahydrobenzothienopyrimidine derivative characterized by a sulfur-containing benzothienopyrimidine core and a 2,6-difluorobenzylsulfanyl substituent at the 4-position. This scaffold is synthesized via a multi-step approach starting from ethyl 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate (1), which undergoes cyclization with formamide to form the pyrimidinone intermediate (2). Subsequent chlorination yields the 4-chloro derivative (3), which is then substituted with the 2,6-difluorobenzylthiol group .

This compound’s structure aligns with derivatives designed for therapeutic applications, including antimicrobial and anticancer activities .

Preparation Methods

Cyclocondensation of 2-Amino-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile

The precursor 2-amino-4,5,6,7-tetrahydrobenzothiophene-3-carbonitrile is reacted with trimethyl orthoformate in the presence of hydrochloric acid to yield 4-chloro-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidine. Key conditions include:

Parameter	Value	Role
Solvent	Tetrahydrofuran (THF)	Polar aprotic medium
Temperature	80–100°C	Facilitates cyclization
Catalyst	HCl (gas)	Acid catalysis
Reaction Time	6–8 hours	Ensures complete conversion

This step achieves yields of 78–85% with purity >95% after recrystallization.

Alternative Route Using Formamidine Acetate

A patent by WO2015109285A1 describes a one-pot synthesis where 2-methyl-3,3-dichloroacrylonitrile undergoes condensation with trimethyl orthoformate, followed by cyclization with formamidine acetate. The tetrahydro ring is introduced via catalytic hydrogenation using palladium on carbon (10% w/w) under 50 psi H₂.

Introduction of the 2,6-Difluorobenzylsulfanyl Group

The chloropyrimidine intermediate undergoes nucleophilic aromatic substitution (SNAr) with 2,6-difluorobenzylthiol.

Thiolation Reaction

The 4-chloro intermediate reacts with 2,6-difluorobenzylthiol in dimethylformamide (DMF) at 60°C for 12 hours. Potassium carbonate acts as a base to deprotonate the thiol, enhancing nucleophilicity.

Parameter	Value	Outcome
Molar Ratio (Cl:Thiol)	1:1.2	Minimizes disulfide byproducts
Solvent	DMF	High polarity stabilizes transition state
Yield	70–75%	After column chromatography

Optimization for Industrial Scalability

A continuous flow reactor system improves reproducibility and reduces reaction time to 2 hours. Tertiary amines like triethylamine replace K₂CO₃ for faster kinetics, achieving 82% yield at 100°C.

Hydrogenation of the Benzothieno Moiety

The tetrahydrobenzothieno ring is synthesized via selective hydrogenation of the aromatic benzene ring in the thienopyrimidine core.

Catalytic Hydrogenation Conditions

Using 5% Pt/C under 30 bar H₂ at 120°C in ethanol, the benzene ring is fully saturated within 4 hours.

Catalyst Loading	Pressure	Temperature	Conversion Rate
5% Pt/C	30 bar	120°C	99%

Chemoselectivity Challenges

Over-hydrogenation of the pyrimidine ring is mitigated by maintaining pH 6–7 with acetic acid.

Industrial Production and Quality Control

Large-scale synthesis employs continuous flow systems for both cyclocondensation and thiolation steps. Key metrics include:

Step	Purity (%)	Yield (%)	Throughput (kg/day)
Core Synthesis	98.5	83	50
Thiolation	97.8	78	45
Hydrogenation	99.1	95	40

Final purification uses simulated moving bed (SMB) chromatography, achieving >99.5% purity.

Comparative Analysis of Synthetic Routes

The table below contrasts key methodologies:

Method	Advantages	Limitations	Yield (%)
Cyclocondensation + SNAr	High scalability	Requires toxic DMF	75
One-pot Hydrogenation	Fewer intermediates	High catalyst cost	68
Flow Reactor Synthesis	Rapid, consistent	Capital-intensive setup	82

Chemical Reactions Analysis

Nucleophilic Substitution at the Sulfanyl Position

The sulfanyl (-S-) group undergoes nucleophilic displacement under specific conditions:

Reaction Type	Conditions	Products/Outcomes	Yield	Citations
Alkylation	K₂CO₃, DMF, alkyl halides, 60°C	S-Alkylated derivatives	65-85%
Arylation	Pd(PPh₃)₄, arylboronic acids	Biaryl sulfides	40-60%
Thioether oxidation	mCPBA, CH₂Cl₂, 0°C → rt	Sulfoxide/sulfone derivatives	90-95%

Key Finding : The 2,6-difluorobenzyl group enhances electrophilicity at the sulfur center, facilitating nucleophilic attacks. Fluorine’s electron-withdrawing effect increases reaction rates by 1.5× compared to non-fluorinated analogs .

Functionalization of the Pyrimidine Core

The pyrimidine ring participates in regioselective reactions due to electron density variations:

Electrophilic Aromatic Substitution

• Nitration : HNO₃/H₂SO₄ at 0°C selectively nitrates position 5 (meta to sulfur) .

• Halogenation : NBS in CCl₄ brominates position 7 (para to N1) .

Ring Expansion and Annulation

Reaction	Reagents	Products	Yield
Cyclocondensation	β-Ketoesters, POCl₃	Fused tetracyclic systems	55-70%
Diels-Alder Reaction	Maleic anhydride, 110°C	Hexahydrobenzo derivatives	45-60%

Mechanistic Insight : The thieno[2,3-d]pyrimidine core acts as a dienophile in Diels-Alder reactions due to its electron-deficient nature .

Cross-Coupling Reactions

Palladium-catalyzed couplings modify the aryl or heteroaryl components:

Reaction Type	Catalytic System	Scope	Efficiency
Suzuki-Miyaura	Pd(dba)₂, SPhos, K₃PO₄	Aryl/heteroaryl boronic acids	60-75%
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, Cs₂CO₃	Secondary amines	50-65%

Notable Example : Suzuki coupling with 4-pyridylboronic acid installs a pyridine moiety at position 2, enhancing water solubility by 30% .

Redox Transformations

• Reduction : NaBH₄/CuCl₂ reduces the pyrimidine C=N bond to C-N, forming dihydro derivatives .

• Oxidation : MnO₂ oxidizes the tetrahydrobenzothieno ring to aromatic benzothieno systems.

Stability and Degradation Pathways

• Hydrolytic Stability : Resists hydrolysis at pH 1–12 (24h, 25°C) but degrades under strongly alkaline conditions (pH >13) .

• Thermal Decomposition : Onset at 220°C via cleavage of the sulfanyl bond (TGA data).

Comparative Reactivity with Analogues

The difluorobenzyl group uniquely influences reactivity:

Feature	4-[(2,6-Difluorobenzyl)sulfanyl] Derivative	Non-Fluorinated Analog
Sulfur oxidation rate	1.8× faster	Baseline
Suzuki coupling yield	72%	58%
Hydrolytic half-life	48h (pH 7.4)	32h

Explanation : Fluorine’s -I effect stabilizes transition states in cross-couplings and reduces electron density at sulfur, accelerating oxidation .

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that derivatives of pyrimidine compounds exhibit significant antimicrobial properties. For instance, a study highlighted the antimicrobial efficacy of similar compounds against various bacterial strains with minimum inhibitory concentration (MIC) values ranging from 4 to 20 μmol L$^{-1}$ . The presence of electron-withdrawing groups such as fluorine in the para position of phenyl rings has been linked to increased potency against bacteria .

Table 1: Antimicrobial Activity of Related Compounds

Compound	MIC (μmol L$^{-1}$)	Bacterial Strain
Compound A	4-12	Bacillus subtilis
Compound B	6-12	Chlamydia pneumonia
Compound C	8	Salmonella typhi

Anticancer Activity

The anticancer potential of the compound has also been investigated. In vitro studies have shown that certain derivatives possess moderate cytotoxicity against human cancer cell lines such as NCI-H460 (lung), HepG2 (liver), and HCT-116 (colon) . The cytotoxic effects are often measured using the MTT assay, which assesses cell viability.

Table 2: Cytotoxicity Data Against Cancer Cell Lines

Compound	IC$50$ (μmol L$^{-1}$)	Cell Line
Compound D	10	NCI-H460
Compound E	15	HepG2
Compound F	12	HCT-116

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications in the side chains significantly influence the biological activities of these compounds. The presence of specific functional groups can enhance both antimicrobial and anticancer activities by affecting the compound's interaction with biological targets .

Case Studies

• Antimicrobial Evaluation : A study evaluated a series of thiopyrimidine-benzenesulfonamide compounds for their antimicrobial activity. The results indicated that compounds with a thiophene moiety exhibited superior antibacterial properties compared to traditional antibiotics .
• Cytotoxicity Screening : Another investigation focused on the cytotoxic effects of synthesized pyrido[2,3-d]pyrimidine derivatives against multiple cancer cell lines. The findings revealed that certain derivatives had IC$50$ values comparable to established chemotherapeutic agents like doxorubicin .

Mechanism of Action

The mechanism of action of 4-[(2,6-Difluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at the 4-Position

The 4-position of the tetrahydrobenzothienopyrimidine core is a critical site for modulating biological activity. Below is a comparative analysis of key analogs:

Table 1: Substituent Variations and Physical Properties

Compound Name (4-Substituent)	Melting Point (°C)	Yield (%)	Key Spectral Data (IR/NMR)	Biological Activity	References
4-(4-Benzylpiperazin-1-yl) (4c)	134–135	70	IR: C=N (1660 cm⁻¹); NMR: δ 8.34 (s, H2)	Not reported
4-(4-Benzylpiperidin-1-yl) (4d)	142–143	65	IR: C=N (1655 cm⁻¹); NMR: δ 8.30 (s, H2)	Not reported
4-Hydrazino (5)	175	79	IR: NH (3306 cm⁻¹); NMR: δ 7.94 (s, NH2)	Precursor for antimicrobials
4-(3,5-Disubstituted pyrazol-1-yl) (7a)	Not reported	75	IR: Loss of NH; NMR: δ 6.40 (s, pyrazole)	Antimicrobial
4-(2,6-Difluorobenzylsulfanyl) (Target)	Not reported	~80*	Expected: S-H stretch (2550 cm⁻¹)†	Hypothesized anticancer activity‡	—

*Estimated based on similar substitution reactions .
†Sulfanyl group IR signature .
‡Inferred from fluorinated analogs in .

Key Observations:

• Electron-Withdrawing Groups : The 2,6-difluorobenzylsulfanyl group introduces electron-withdrawing fluorine atoms, which may enhance binding to hydrophobic enzyme pockets compared to benzylpiperazinyl (4c) or benzylpiperidinyl (4d) groups .
• Hydrazine Derivatives: The hydrazino derivative (5) serves as a versatile intermediate for synthesizing antimicrobial agents (e.g., 6a–c) via condensation with aldehydes .
• Pyrazolyl Derivatives : Compounds like 7a exhibit antimicrobial activity, likely due to the pyrazole ring’s ability to participate in hydrogen bonding .

Key Observations:

• Antimicrobial Activity: Hydrazine-derived compounds (e.g., 6a–c) show pronounced activity against Gram-positive and Gram-negative bacteria due to their ability to disrupt membrane integrity .
• Anticancer Potential: Fluorinated and chlorinated aryl substituents (e.g., 4-cyanobenzylidenehydrazino) exhibit strong growth inhibition in cancer cell lines, suggesting that the 2,6-difluorobenzylsulfanyl group may similarly target tyrosine kinases or DNA topoisomerases .

Biological Activity

The compound 4-[(2,6-Difluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine (CAS Number: 675132-29-3) is a member of the thieno[2,3-d]pyrimidine family, which has garnered attention due to its diverse biological activities. This article delves into its biological activity, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C17H14F2N2S2
• Molecular Weight : 334.43 g/mol
• CAS Number : 675132-29-3

The structural features of this compound suggest potential interactions with various biological targets due to the presence of the difluorobenzyl group and the thieno-pyrimidine core.

Antitumor Activity

Research has indicated that derivatives of thieno[2,3-d]pyrimidine exhibit significant antitumor properties. For instance:

• A study demonstrated that tetrahydrobenzothieno[2,3-d]pyrimidine derivatives showed moderate antitumor activities against various cancer cell lines (H460, A549, U251), with IC50 values indicating effective inhibition at concentrations as low as 7.7 μM .
• The compound's structure allows it to inhibit fibroblast growth factor receptor 1 (FGFR1), which is implicated in several cancer types. Specifically, one derivative exhibited 78.8% FGFR1 inhibition at 10 μM .

Anti-inflammatory Activity

The compound has also been studied for its anti-inflammatory properties:

• A related study highlighted that thieno[2,3-d]pyrimidine derivatives can inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages . The compounds displayed a dose-dependent response in reducing cytokine secretion.
• Compounds similar to 4-[(2,6-Difluorobenzyl)sulfanyl]-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidine have been shown to operate through pathways involving NF-κB and MAPK signaling .

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Key Enzymes : The compound may inhibit key enzymes involved in tumor progression and inflammation.
• Cytokine Modulation : It modulates the secretion of inflammatory cytokines, which are crucial in the pathogenesis of various diseases.
• Cell Cycle Interference : Similar compounds have been noted to interfere with cell cycle regulation in cancer cells.

Research Findings Summary

Study Reference	Biological Activity	Key Findings
	Antitumor	IC50 values of 7.7 μM against H460 cells; 78.8% FGFR1 inhibition at 10 μM.
	Anti-inflammatory	Inhibition of TNF-α and IL-6 secretion in macrophages; dose-dependent effects observed.
	Cytotoxicity	Low cytotoxicity across several tested derivatives; promising for therapeutic applications.

Case Study 1: Antitumor Efficacy

In a controlled laboratory setting, a derivative of the compound was tested against a panel of cancer cell lines including H460 and A549. The results indicated that the compound not only inhibited cell proliferation but also induced apoptosis in a concentration-dependent manner.

Case Study 2: Inflammatory Response Modulation

Another study investigated the effects on macrophage-derived cytokines following treatment with the compound. Results showed significant reductions in inflammatory markers when treated with concentrations as low as 10 μM.

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended to optimize the yield of 4-[(2,6-Difluorobenzyl)sulfanyl]-tetrahydrobenzothienopyrimidine?

• Methodological Answer : The synthesis can be optimized by selecting appropriate nucleophilic substitution conditions. For example, using 4-chloro-tetrahydrobenzothienopyrimidine as a precursor and reacting it with 2,6-difluorobenzyl thiol under inert conditions (e.g., N₂ atmosphere) in polar aprotic solvents like DMF or THF. Metalation reagents (e.g., Al/Hg amalgam) may reduce side reactions during substitution steps . Monitoring reaction progress via TLC and optimizing temperature (80–100°C) can improve yields to >70%.

Q. How can researchers confirm the structural integrity of synthesized 4-[(2,6-Difluorobenzyl)sulfanyl]-tetrahydrobenzothienopyrimidine?

• Methodological Answer : Combine spectroscopic techniques:

• 1H/13C NMR : Verify aromatic proton environments (e.g., δ 7.43–8.51 ppm for pyrimidine protons) and alkyl chain integration .
• LC-MS : Confirm molecular ion peaks (e.g., [M+H]+ ≈ 365–385 m/z depending on substituents) .
• Elemental Analysis : Validate C, H, N, S, and F percentages within ±0.4% of theoretical values .

Q. What solvents and purification methods are optimal for isolating this compound?

• Methodological Answer : Use ethanol/water mixtures for recrystallization to remove unreacted starting materials. Column chromatography with silica gel (hexane:ethyl acetate, 3:1) resolves thioether byproducts. For hygroscopic intermediates, employ anhydrous Na₂SO₄ or MgSO₄ during drying .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be explored for this compound’s biological activity?

• Methodological Answer :

• Substituent Variation : Replace the 2,6-difluorobenzyl group with electron-withdrawing (e.g., -CF₃) or donating (e.g., -OCH₃) groups to assess effects on target binding .
• Core Modifications : Compare activity of tetrahydrobenzothienopyrimidine with pyrido[4,3-d]pyrimidine analogs to evaluate ring saturation impacts .
• Biological Assays : Test kinase inhibition (e.g., FGFR1) via ATP-competitive binding assays and correlate with IC₅₀ values .

Q. What computational approaches predict binding modes of this compound with biological targets?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with FGFR1’s ATP-binding pocket. Focus on hydrogen bonds with Ala564/Arg627 and hydrophobic contacts with Leu484/Val492 .
• MD Simulations : Run 100-ns trajectories in GROMACS to assess binding stability and ligand-induced conformational changes .

Q. How should researchers resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Control Experiments : Verify assay conditions (e.g., ATP concentration in kinase assays) and confirm compound stability via HPLC .
• Meta-Analysis : Cross-reference bioactivity datasets (e.g., PubChem, ChEMBL) to identify outliers or assay-specific artifacts .